Cas no 1803729-34-1 (1-Difluoromethoxy-3,5-dimethyl-4-nitrobenzene)

• Product Name: 1-Difluoromethoxy-3,5-dimethyl-4-nitrobenzene
• CAS No: 1803729-34-1
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 5004440
• Update Time: 2025-06-09

1-Difluoromethoxy-3,5-dimethyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Difluoromethoxy-3,5-dimethyl-4-nitrobenzene
• FC(OC=1C=C(C(=C(C=1)C)[N+](=O)[O-])C)F

• Inchi： 1S/C9H9F2NO3/c1-5-3-7(15-9(10)11)4-6(2)8(5)12(13)14/h3-4,9H,1-2H3
• InChI Key： WTKRBCRFPSMGSH-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)C(=C(C)C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• XLogP3: 3.4
• Topological Polar Surface Area: 55

Additional information on 1-Difluoromethoxy-3,5-dimethyl-4-nitrobenzene

Recent Advances in the Study of 1-Difluoromethoxy-3,5-dimethyl-4-nitrobenzene (CAS: 1803729-34-1)

1-Difluoromethoxy-3,5-dimethyl-4-nitrobenzene (CAS: 1803729-34-1) is a fluorinated aromatic compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and nitro functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of significant scientific interest.

The synthesis of 1-Difluoromethoxy-3,5-dimethyl-4-nitrobenzene has been optimized in recent research to improve yield and purity. A study published in the Journal of Fluorine Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, achieving a yield of over 85% with high selectivity. This advancement addresses previous challenges in the large-scale production of the compound, which were hindered by low yields and the formation of by-products. The improved synthesis method is expected to facilitate further exploration of its applications.

In terms of biological activity, 1-Difluoromethoxy-3,5-dimethyl-4-nitrobenzene has been investigated for its potential as a bioactive scaffold. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibit moderate inhibitory activity against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. The presence of the difluoromethoxy group was found to enhance membrane permeability, a critical factor in antimicrobial efficacy. These findings suggest that the compound could serve as a starting point for the development of new antibacterial agents.

Another area of interest is the compound's role in agrochemical research. A 2023 study in Pest Management Science highlighted its potential as a precursor for novel herbicides. The nitro group in the compound was shown to undergo selective reduction, yielding intermediates that could be further functionalized to target specific plant enzymes. This versatility underscores the compound's utility in designing next-generation agrochemicals with improved efficacy and environmental safety profiles.

Despite these promising developments, challenges remain in fully understanding the compound's mechanism of action and optimizing its biological performance. Future research directions may include structural modifications to enhance its activity and selectivity, as well as detailed mechanistic studies to elucidate its interactions with biological targets. The continued exploration of 1-Difluoromethoxy-3,5-dimethyl-4-nitrobenzene is expected to yield valuable insights for both academic and industrial applications in the chemical biology and pharmaceutical sectors.